Cas no 1335502-55-0 ((2R)-1-(3-bromopyridin-4-yl)propan-2-amine)

• Product Name: (2R)-1-(3-bromopyridin-4-yl)propan-2-amine
• CAS No: 1335502-55-0
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 6391477
• PubChem ID: 165663711
• Update Time: 2025-05-22

(2R)-1-(3-bromopyridin-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(3-bromopyridin-4-yl)propan-2-amine
• 4-Pyridineethanamine, 3-bromo-a-methyl-, (aR)-
• 4-Pyridineethanamine, 3-bromo-α-methyl-, (αR)-
• 1335502-55-0
• EN300-1897327

• Inchi： 1S/C8H11BrN2/c1-6(10)4-7-2-3-11-5-8(7)9/h2-3,5-6H,4,10H2,1H3/t6-/m1/s1
• InChI Key： NQMRSVHXISSICR-ZCFIWIBFSA-N
• SMILES： C1=NC=CC(C[C@@H](C)N)=C1Br

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• Boiling Point: 284.4±25.0 °C(Predicted)
• pka: 8.46±0.10(Predicted)

Additional information on (2R)-1-(3-bromopyridin-4-yl)propan-2-amine

Recent Advances in the Study of (2R)-1-(3-bromopyridin-4-yl)propan-2-amine (CAS: 1335502-55-0)

The compound (2R)-1-(3-bromopyridin-4-yl)propan-2-amine (CAS: 1335502-55-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral amine, characterized by its bromopyridine moiety, has been investigated for its pharmacological properties and its role as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in targeting specific enzymes and receptors, making it a promising candidate for therapeutic interventions.

One of the primary focuses of recent research has been the compound's interaction with central nervous system (CNS) targets. Preliminary in vitro studies indicate that (2R)-1-(3-bromopyridin-4-yl)propan-2-amine exhibits moderate affinity for certain neurotransmitter receptors, including serotonin and dopamine receptors. This suggests its potential applicability in the treatment of neurological disorders such as depression, schizophrenia, and Parkinson's disease. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

In addition to its CNS applications, (2R)-1-(3-bromopyridin-4-yl)propan-2-amine has also been explored as a building block in the synthesis of more complex pharmaceutical agents. Its bromine substituent offers a versatile handle for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities. Recent synthetic efforts have focused on optimizing the enantioselective synthesis of this compound to ensure high purity and yield, which is critical for its use in drug development pipelines.

Another noteworthy aspect of this compound is its potential role in cancer research. Early-stage studies have investigated its ability to inhibit specific kinases involved in tumor growth and proliferation. While the results are preliminary, they highlight the compound's versatility and its potential as a scaffold for designing novel anticancer agents. Researchers are particularly interested in exploring its mechanism of action and its selectivity towards cancer cells over normal cells.

Despite these promising findings, several challenges remain. The compound's stability, solubility, and bioavailability need to be thoroughly evaluated to determine its suitability for clinical development. Additionally, the synthesis of (2R)-1-(3-bromopyridin-4-yl)propan-2-amine on a larger scale presents technical hurdles that must be addressed to facilitate its widespread use in research and potential therapeutic applications.

In conclusion, (2R)-1-(3-bromopyridin-4-yl)propan-2-amine (CAS: 1335502-55-0) represents a valuable tool in chemical biology and medicinal chemistry. Its diverse applications, ranging from CNS-targeted therapies to anticancer agents, underscore its potential impact on drug discovery. Future research should focus on addressing the current limitations and advancing the compound's development towards preclinical and clinical stages.